Cas no 2248326-85-2 (4-Chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid)

• Product Name: 4-Chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid
• CAS No: 2248326-85-2
• MF: C₆H₃ClF₂N₂O₂
• MW: 208.550027132034
• CID: 5862657
• PubChem ID: 137938298
• Update Time: 2023-12-14

4-Chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248326-85-2
• EN300-6509810
• DOTDGRZVAKPRMR-UHFFFAOYSA-N
• 4-Chloro-2-(difluoromethyl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C6H3ClF2N2O2/c7-3-2(6(12)13)1-10-5(11-3)4(8)9/h1,4H,(H,12,13)
• InChI Key： DOTDGRZVAKPRMR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=NC(C(F)F)=N1

Computed Properties

• Exact Mass: 207.9851114g/mol
• Monoisotopic Mass: 207.9851114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.1Ų